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Compound of Interest

Compound Name: Pentachloroethane

Cat. No.: B166500 Get Quote

This guide provides technical support for researchers, scientists, and drug development

professionals on the safe management of pentachloroethane waste in a research laboratory

setting.

Troubleshooting Guide
This section addresses specific issues that may arise during the handling and disposal of

pentachloroethane waste.
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Issue Potential Cause Troubleshooting Steps

Accidental Spill of

Pentachloroethane

Improper handling, container

failure, or reaction with

incompatible materials.

1. Evacuate and Ventilate:

Immediately evacuate all non-

essential personnel from the

spill area.[1] Ensure the area is

well-ventilated to disperse

vapors. 2. Personal Protective

Equipment (PPE): Before

attempting cleanup, don

appropriate PPE, including

chemical-resistant gloves,

clothing, eye protection, and a

respirator if ventilation is

inadequate.[1] 3. Containment:

For liquid spills, contain the

spill using an inert absorbent

material such as vermiculite,

dry sand, or earth.[1] Do not

use combustible materials. 4.

Collection: Carefully collect the

absorbed material and place it

into a clearly labeled, sealed

container for hazardous waste

disposal.[1] 5.

Decontamination: Ventilate

and wash the spill area after

the cleanup is complete.[1]

Unexpected Reaction in Waste

Container

Mixing of incompatible

chemicals. Pentachloroethane

is incompatible with strong

bases (e.g., sodium

hydroxide), chemically active

metals (e.g., potassium,

sodium), and oxidizing agents.

[1] It also reacts with water to

form dichloroacetic acid.[1]

1. Isolate: If safe to do so,

move the container to a fume

hood or a well-ventilated,

isolated area. 2. Do Not Add

Water: Avoid adding water to

the container as it can react

with pentachloroethane.[1] 3.

Consult Safety Data Sheet

(SDS): Refer to the SDS for
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pentachloroethane and any

other chemicals in the waste

container for specific reactivity

information. 4. Contact EHS:

Immediately contact your

institution's Environmental

Health and Safety (EHS)

department for guidance on

how to proceed.

Faint Chloroform-like Odor

Detected in the Lab

Possible leak from a storage

container or residual

contamination from a previous

experiment.

1. Check for Leaks: Inspect all

containers of

pentachloroethane for any

signs of leakage. Tighten caps

and ensure containers are in

good condition. 2. Improve

Ventilation: Increase ventilation

in the area by opening sashes

on fume hoods or using other

local exhaust ventilation. 3.

Monitor the Air: If the odor

persists, it may be necessary

to conduct air monitoring to

ensure that vapor

concentrations are below

permissible exposure limits.

Contact your EHS for

assistance.

Uncertainty About Proper

Disposal Container

Lack of familiarity with

institutional waste

management protocols.

1. Consult EHS: Always

consult with your institution's

EHS department for specific

guidance on approved waste

containers. 2. Use Compatible

Containers: Ensure the waste

container is made of a material

compatible with

pentachloroethane. Glass or

specific types of plastic
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containers are typically used.

3. Proper Labeling: Clearly

label the container with

"Hazardous Waste,"

"Pentachloroethane," and any

other components of the waste

stream.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with pentachloroethane?

A1: Pentachloroethane is a toxic substance that can be absorbed through inhalation and

ingestion.[2] It is irritating to the eyes and respiratory tract and may cause central nervous

system depression.[3] The vapor is heavier than air and can accumulate in low-lying areas.[3] It

is also toxic to aquatic organisms.[4]

Q2: What personal protective equipment (PPE) should be worn when handling

pentachloroethane?

A2: When handling pentachloroethane, it is essential to wear appropriate PPE, including

solvent-resistant gloves and clothing, and eye protection.[1] If there is a risk of inhalation, a

respirator with an organic vapor cartridge should be used.[3] All PPE should be inspected

before use and properly maintained.

Q3: How should I store pentachloroethane waste in the laboratory?

A3: Pentachloroethane waste should be stored in a well-ventilated area, separated from

incompatible materials such as strong bases, powdered metals, and oxidizing agents.[3] The

storage container must be well-closed and clearly labeled as hazardous waste.[3]

Q4: Can I dispose of small amounts of pentachloroethane down the drain?

A4: No, you should not dispose of pentachloroethane down the drain. It is insoluble in water

and is toxic to aquatic life.[2][4] It is classified as a hazardous waste and must be disposed of

through proper channels.
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Q5: How is pentachloroethane waste ultimately disposed of?

A5: Pentachloroethane is designated as a hazardous waste with the EPA hazardous waste

number U184.[5] Generators of this waste must comply with EPA regulations for storage,

transportation, treatment, and disposal.[5] A potential disposal method is liquid injection

incineration at high temperatures.[5]

Q6: What should I do in case of skin or eye contact with pentachloroethane?

A6: For skin contact, immediately wash the affected area with soap and water.[4] For eye

contact, immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] In both cases, seek medical attention.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for pentachloroethane.

Property Value

Molecular Formula C₂HCl₅

Molecular Weight 202.3 g/mol [4]

Appearance Colorless liquid with a chloroform-like odor[2]

Boiling Point 162 °C (322 °F)[4]

Melting Point -29 °C (-20 °F)[4]

Specific Gravity 1.68[4]

Vapor Pressure 3 mmHg at 20 °C (68 °F)[4]

Water Solubility 0.05%[4]

EPA Hazardous Waste Number U184[5]

Experimental Protocols
Note: In-laboratory chemical neutralization of pentachloroethane waste is not recommended

due to the hazardous nature of the chemical and its reaction byproducts. The standard and
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safest protocol is collection and disposal by a licensed hazardous waste management

company.

Protocol for Collection and Temporary Storage of Pentachloroethane Waste

Designated Waste Container: Use a designated, properly labeled hazardous waste container

for all pentachloroethane waste. The container should be made of a material chemically

resistant to chlorinated solvents.

Segregation: Keep the pentachloroethane waste stream separate from other waste

streams, especially those containing incompatible materials like strong bases or metals.

Labeling: Clearly label the container with "Hazardous Waste," "Pentachloroethane," and the

date accumulation started.

Closure: Keep the container securely closed at all times, except when adding waste.

Storage Location: Store the waste container in a designated satellite accumulation area that

is in a well-ventilated location and has secondary containment.

Waste Pickup: Arrange for regular pickup of the waste by your institution's EHS or a

contracted hazardous waste disposal company.
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Caption: Workflow for the safe management of pentachloroethane waste in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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